Cas no 61658-63-7 (Isoxazolo[5,4-b]pyridin-4-ol, 3-methyl-6-phenyl-)
61658-63-7 structure
Product Name:Isoxazolo[5,4-b]pyridin-4-ol, 3-methyl-6-phenyl-
CAS No:61658-63-7
MF:C13H10N2O2
MW:226.230702877045
CID:471065
PubChem ID:135985184
Update Time:2025-04-19
Isoxazolo[5,4-b]pyridin-4-ol, 3-methyl-6-phenyl- Chemical and Physical Properties
Names and Identifiers
-
- Isoxazolo[5,4-b]pyridin-4-ol, 3-methyl-6-phenyl-
- 3-methyl-6-phenyl-2H-[1,2]oxazolo[5,4-b]pyridin-4-one
- YMRRDBCRTMXTIR-UHFFFAOYSA-N
- 3-Methyl-6-phenyl[1,2]oxazolo[5,4-b]pyridin-4(2H)-one
- DTXSID80615212
- 61658-63-7
- SCHEMBL11820001
- 3-methyl-6-phenylisoxazolo[5,4-b]pyridin-4-ol
-
- Inchi: 1S/C13H10N2O2/c1-8-12-11(16)7-10(14-13(12)17-15-8)9-5-3-2-4-6-9/h2-7H,1H3,(H,14,16)
- InChI Key: YMRRDBCRTMXTIR-UHFFFAOYSA-N
- SMILES: O1C2=C(C(C)=N1)C(C=C(C1C=CC=CC=1)N2)=O
Computed Properties
- Exact Mass: 226.0743
- Monoisotopic Mass: 226.074227566g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 17
- Rotatable Bond Count: 1
- Complexity: 347
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.4
- Topological Polar Surface Area: 55.1Ų
Experimental Properties
- PSA: 59.15
Isoxazolo[5,4-b]pyridin-4-ol, 3-methyl-6-phenyl- Related Literature
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Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
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Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
-
Kui Wu,Zhihua Yang,Shilie Pan Dalton Trans., 2015,44, 19856-19864
-
Mei-Yu Xu,Ya-Ting Wang,Qing-Ling Ni,Zi-Hao Zhang,Guang-Ming Liang,Liu-Cheng Gui Dalton Trans., 2016,45, 4993-4997
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